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Compound of Interest

Compound Name: 1,2-Bis(trimethylsiloxy)ethane

CAS No.: 7381-30-8

Cat. No.: B1266375

Get Quote

This technical guide provides a comprehensive overview of 1,2-Bis(trimethylsiloxy)ethane, a

versatile organosilicon compound. It is intended for researchers, scientists, and professionals in

drug development and other fields who utilize fine chemicals in their work. This document

details the chemical's structure, formula, and physical properties, and provides a representative

synthesis protocol and characterization data.

Chemical Structure and Formula
1,2-Bis(trimethylsiloxy)ethane, also known as ethylene glycol bis(trimethylsilyl ether), is a

silyl ether derivative of ethylene glycol.[1][2] Its structure consists of an ethane backbone with

the two hydroxyl hydrogens replaced by trimethylsilyl groups.[1]

Molecular Formula: C8H22O2Si2[1][3][4]

Chemical Structure:

Linear Formula: (CH3)3SiOCH2CH2OSi(CH3)3[4]

SMILES: C--INVALID-LINK--(C)OCCO--INVALID-LINK--(C)C[4]
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InChI Key: JGWFUSVYECJQDT-UHFFFAOYSA-N[4]

Physicochemical Properties
1,2-Bis(trimethylsiloxy)ethane is a clear, colorless liquid at room temperature.[1] A summary

of its key quantitative properties is presented in Table 1.

Table 1: Physicochemical Properties of 1,2-Bis(trimethylsiloxy)ethane

Property Value Reference(s)

Molecular Weight 206.43 g/mol [2][3][4]

Boiling Point 165-166 °C [5]

Density 0.842 g/mL at 25 °C [5]

Refractive Index (n20/D) 1.403 [5]

Flash Point 51 °C

CAS Number 7381-30-8 [1][3][4]

Experimental Protocols
Synthesis of 1,2-Bis(trimethylsiloxy)ethane
The following is a representative experimental protocol for the synthesis of 1,2-
Bis(trimethylsiloxy)ethane, based on general procedures for the silylation of diols.

Reaction Scheme:

Materials:

Ethylene glycol

Trimethylsilyl chloride (TMSCl)

Triethylamine (Et3N) or Imidazole

Anhydrous Dichloromethane (DCM) or N,N-Dimethylformamide (DMF)
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Anhydrous Sodium Sulfate (Na2SO4)

Saturated aqueous sodium bicarbonate solution (NaHCO3)

Saturated aqueous sodium chloride solution (brine)

Procedure:

To a dry, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping

funnel, and a nitrogen inlet, add ethylene glycol and anhydrous dichloromethane.

Cool the solution to 0 °C using an ice bath.

Add triethylamine (2.2 equivalents) to the stirred solution.

Slowly add trimethylsilyl chloride (2.1 equivalents) dropwise from the dropping funnel to the

reaction mixture while maintaining the temperature at 0 °C.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for 12-24 hours. The progress of the reaction can be monitored by thin-layer

chromatography (TLC).

Upon completion, quench the reaction by the slow addition of saturated aqueous sodium

bicarbonate solution.

Transfer the mixture to a separatory funnel and separate the organic layer.

Wash the organic layer sequentially with water and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent

under reduced pressure using a rotary evaporator.

The crude product can be purified by fractional distillation under reduced pressure to yield

pure 1,2-Bis(trimethylsiloxy)ethane.

Characterization
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The following sections describe the expected characterization data for 1,2-
Bis(trimethylsiloxy)ethane.

3.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

1H NMR: The proton NMR spectrum is expected to show two main signals:

A singlet for the 18 protons of the two trimethylsilyl groups (-Si(CH3)3).

A singlet for the 4 protons of the ethylene backbone (-OCH2CH2O-).

13C NMR: The carbon-13 NMR spectrum is expected to show two distinct signals:

A signal for the methyl carbons of the trimethylsilyl groups.

A signal for the methylene carbons of the ethylene backbone.

Table 2: Predicted 1H and 13C NMR Chemical Shifts

Nucleus
Predicted Chemical Shift
(δ, ppm)

Multiplicity

1H ~0.1 Singlet

~3.6 Singlet

13C ~0 Quartet

~64 Triplet

3.2.2. Fourier-Transform Infrared (FTIR) Spectroscopy

The FTIR spectrum of 1,2-Bis(trimethylsiloxy)ethane is expected to exhibit characteristic

absorption bands for C-H, Si-C, and C-O-Si bonds.

Table 3: Expected FTIR Absorption Bands
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Wavenumber (cm-1) Assignment

2960-2850
C-H stretching (from methyl and methylene

groups)

1250 Si-CH3 symmetric bending

1100-1000 C-O-Si asymmetric stretching

840 Si-C stretching

3.2.3. Mass Spectrometry (MS)

Electron ionization mass spectrometry (EI-MS) of 1,2-Bis(trimethylsiloxy)ethane is expected

to show a molecular ion peak (M+) at m/z 206. Common fragmentation patterns for silyl ethers

involve the loss of a methyl group ([M-15]+) and cleavage of the Si-O or C-O bonds.

Table 4: Expected Mass Spectrometry Fragments

m/z Fragment

206 [M]+

191 [M - CH3]+

147 [(CH3)3Si-O-Si(CH3)2]+

103 [(CH3)3Si-O-CH2]+

73 [(CH3)3Si]+

Visualization of the Synthesis Workflow
The following diagram illustrates the key steps in the synthesis and purification of 1,2-
Bis(trimethylsiloxy)ethane.

Reactants:
Ethylene Glycol

Trimethylsilyl Chloride
Triethylamine

Silylation Reaction
(Anhydrous DCM, 0°C to RT)

Aqueous Workup:
- Quench with NaHCO3

- Separate Layers
- Wash with Water & Brine

Drying
(Anhydrous Na2SO4)

Purification
(Fractional Distillation) Pure 1,2-Bis(trimethylsiloxy)ethane
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Click to download full resolution via product page

Caption: Synthesis and purification workflow for 1,2-Bis(trimethylsiloxy)ethane.

Applications in Research and Development
1,2-Bis(trimethylsiloxy)ethane serves as a valuable reagent in organic synthesis, primarily as

a protecting group for diols. Its silyl ether linkages are stable under many reaction conditions

but can be readily cleaved when desired. It is also used in the preparation of silicone polymers

and as a derivatizing agent in gas chromatography to increase the volatility of polar analytes. In

the context of drug development, the protection of hydroxyl groups is a critical step in the multi-

step synthesis of complex pharmaceutical compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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